2-(4-benzylpiperidin-1-yl)-N-cyclopropylacetamide

• IUPAC Name: 2-(4-benzylpiperidin-1-yl)-N-cyclopropylacetamide
• InChI: InChI=1S/C17H24N2O/c20-17(18-16-6-7-16)13-19-10-8-15(9-11-19)12-14-4-2-1-3-5-14/h1-5,15-16H,6-13H2,(H,18,20)
• InChI Key: HRQMBXOHFJHNJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol

Description

2-(4-Benzylpiperidin-1-yl)-N-cyclopropylacetamide is a synthetic compound that belongs to the class of piperidine derivatives Piperidine derivatives are known for their wide range of applications in medicinal chemistry due to their biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-benzylpiperidin-1-yl)-N-cyclopropylacetamide typically involves the reaction of 4-benzylpiperidine with cyclopropylacetyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, and a base like triethylamine is used to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature for several hours, and the product is then purified by column chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-(4-Benzylpiperidin-1-yl)-N-cyclopropylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the piperidine nitrogen or the benzyl group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products Formed

The major products formed from these reactions include oxidized derivatives (ketones, carboxylic acids), reduced derivatives (amines, alcohols), and substituted derivatives with various functional groups .

Scientific Research Applications

2-(4-Benzylpiperidin-1-yl)-N-cyclopropylacetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a ligand for various biological receptors and enzymes.

Medicine: Explored for its potential therapeutic effects, including its use as an analgesic, anti-inflammatory, or neuroprotective agent.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-benzylpiperidin-1-yl)-N-cyclopropylacetamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biological pathways. For example, it may interact with sigma receptors, leading to changes in neurotransmitter release and neuronal activity .

Comparison with Similar Compounds

Similar Compounds

4-Benzylpiperidine: A related compound with similar structural features but different biological activities.

2-(4-Benzylpiperidin-1-yl)ethan-1-ol: Another derivative with potential therapeutic applications.

Uniqueness

2-(4-Benzylpiperidin-1-yl)-N-cyclopropylacetamide is unique due to its specific structural features, such as the cyclopropylacetamide moiety, which may confer distinct biological activities and pharmacokinetic properties compared to other piperidine derivatives .